Cas no 876712-03-7 (6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 876712-03-7
• MF: C₁₇H₁₉ClN₂O₄
• MW: 350.796763658524
• CID: 5901216
• PubChem ID: 5301625
• Update Time: 2025-07-18

6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(3-morpholin-4-ylpropyl)-2-oxochromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 6-chloro-N-[3-(4-morpholinyl)propyl]-2-oxo-
• 876712-03-7
• F1677-0124
• 6-chloro-N-[3-(morpholin-4-yl)propyl]-2-oxo-2H-chromene-3-carboxamide
• SR-01000908973-1
• Z283858804
• AKOS000604535
• 6-chloro-N-(3-morpholinopropyl)-2-oxo-2H-chromene-3-carboxamide
• SR-01000908973
• 6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C17H19ClN2O4/c18-13-2-3-15-12(10-13)11-14(17(22)24-15)16(21)19-4-1-5-20-6-8-23-9-7-20/h2-3,10-11H,1,4-9H2,(H,19,21)
• InChI Key： FGVFQDOTJHTHII-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Cl)C=C2C=C1C(NCCCN1CCOCC1)=O

Computed Properties

• Exact Mass: 350.1033348g/mol
• Monoisotopic Mass: 350.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide

Comprehensive Overview of 6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 876712-03-7)

6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 876712-03-7) is a synthetic organic compound belonging to the chromene derivatives family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The presence of a morpholine moiety and a chromene core makes it a promising candidate for various therapeutic and industrial applications.

The compound's molecular structure includes a 6-chloro-2-oxo-2H-chromene-3-carboxamide backbone, which is further functionalized with a N-3-(morpholin-4-yl)propyl group. This combination of functional groups contributes to its distinct chemical properties, such as solubility, stability, and reactivity. Researchers have explored its potential as a kinase inhibitor, given its structural similarity to other bioactive chromene derivatives. Additionally, its morpholine component is known to enhance bioavailability, making it a subject of interest in drug development.

In recent years, the demand for chromene-based compounds has surged, driven by their applications in cancer research, neurodegenerative diseases, and anti-inflammatory therapies. 6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide has been investigated for its potential role in modulating cellular pathways, particularly those involving protein kinases. Its mechanism of action is believed to involve the inhibition of specific enzymatic activity, which could pave the way for novel treatments.

The synthesis of 6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide typically involves multi-step organic reactions, including condensation, amination, and cyclization. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. The compound's CAS No. 876712-03-7 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

From an industrial perspective, 6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide is valued for its versatility. It is used in the development of high-performance materials, agrochemicals, and specialty chemicals. Its chromene core is particularly attractive for designing fluorescent probes and molecular sensors, which are essential tools in diagnostics and imaging.

Environmental and safety considerations are paramount when handling 6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) for detailed handling guidelines.

The future of 6-chloro-N-3-(morpholin-4-yl)propyl-2-oxo-2H-chromene-3-carboxamide looks promising, with ongoing studies exploring its bioactivity and therapeutic potential. As the scientific community continues to uncover its properties, this compound is expected to play a pivotal role in advancing medicinal chemistry and material science. Its CAS No. 876712-03-7 will remain a key reference for researchers worldwide.